Cas no 42044-91-7 (4-chloro-3-propylbenzoic Acid)

• Product Name: 4-chloro-3-propylbenzoic Acid
• CAS No: 42044-91-7
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 3980750
• PubChem ID: 75481852
• Update Time: 2025-07-19

4-chloro-3-propylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-chloro-3-propyl-
• 4-chloro-3-propylbenzoic Acid

• Inchi： 1S/C10H11ClO2/c1-2-3-7-6-8(10(12)13)4-5-9(7)11/h4-6H,2-3H2,1H3,(H,12,13)
• InChI Key： KLTNVPFKUYHPGE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(Cl)C(CCC)=C1

Additional information on 4-chloro-3-propylbenzoic Acid

Introduction to 4-chloro-3-propylbenzoic Acid (CAS No. 42044-91-7)

4-chloro-3-propylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 42044-91-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This benzoic acid derivative features a chloro substituent at the fourth position and a propyl group at the third position on the benzene ring, which imparts unique chemical properties and reactivity. The structural configuration of this compound makes it a valuable intermediate in synthetic chemistry, particularly in the development of pharmaceuticals and specialty chemicals.

The molecular structure of 4-chloro-3-propylbenzoic acid consists of a benzene core substituted with a chlorine atom at the C-4 position and a propyl chain at the C-3 position. This arrangement contributes to its distinct solubility characteristics and interaction potential with biological systems. The presence of both electron-withdrawing (chloro) and electron-donating (propyl) groups enhances its versatility as a building block in medicinal chemistry.

In recent years, 4-chloro-3-propylbenzoic acid has garnered attention in academic and industrial research due to its potential applications in drug discovery. Its benzoic acid backbone is a common motif in many pharmacologically active compounds, making it a promising candidate for further derivatization. Researchers have explored its utility in synthesizing novel inhibitors targeting various enzymatic pathways relevant to human health.

One of the most compelling aspects of 4-chloro-3-propylbenzoic acid is its role as a precursor in the synthesis of more complex molecules. For instance, it has been employed in the preparation of nonsteroidal anti-inflammatory drug (NSAID) analogs, where modifications at the aromatic ring can fine-tune biological activity. The chloro group provides a handle for further functionalization via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions, enabling the construction of diverse molecular architectures.

Recent studies have highlighted the pharmacological significance of 4-chloro-3-propylbenzoic acid derivatives. Researchers have demonstrated that certain analogs exhibit potent inhibitory effects on enzymes such as cyclooxygenase (COX), which are implicated in inflammation and pain pathways. Additionally, modifications to the propyl side chain have revealed novel interactions with biological targets, suggesting potential therapeutic applications in conditions like arthritis and cardiovascular diseases.

The synthetic methodologies for preparing 4-chloro-3-propylbenzoic acid involve well-established organic reactions. One common approach involves the Friedel-Crafts alkylation of chlorobenzene followed by propylation, followed by oxidation to yield the carboxylic acid derivative. Alternatively, direct functionalization of propyl-substituted benzoic acids with chlorine can be achieved using reagents such as phosphorus oxychloride (POCl₃). These synthetic routes highlight the compound's accessibility and utility in multi-step organic transformations.

The spectroscopic properties of 4-chloro-3-propylbenzoic acid are well-documented and facilitate its identification and characterization. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct signals corresponding to aromatic protons, aliphatic protons from the propyl group, and carbonyl groups. Infrared (IR) spectroscopy shows characteristic absorption bands for carboxylic acids and chlorinated aromatic compounds. Mass spectrometry (MS) further confirms the molecular weight and fragmentation patterns consistent with its structure.

In industrial applications, 4-chloro-3-propylbenzoic acid serves as a key intermediate in large-scale chemical synthesis. Its stability under various reaction conditions makes it suitable for batch processing in pharmaceutical manufacturing facilities. Furthermore, its compatibility with green chemistry principles has been explored, with efforts to minimize waste and improve reaction efficiency through catalytic methods or solvent-free conditions.

The toxicological profile of 4-chloro-3-propylbenzoic acid has been evaluated through preclinical studies, which assess its acute and chronic toxicity potential. These studies indicate that while moderate toxicity is observed at high concentrations, the compound exhibits low systemic toxicity under controlled exposure scenarios. This makes it a relatively safe candidate for further development into therapeutic agents when appropriate safety measures are implemented.

Looking ahead, future research on 4-chloro-3-propylbenzoic acid may focus on expanding its applications in drug discovery and material science. Advances in computational chemistry could aid in designing more effective derivatives by predicting molecular interactions with biological targets. Additionally, innovations in synthetic techniques may enable greener production methods that align with sustainable chemistry practices.

In conclusion, 4-chloro-3-propylbenzoic acid (CAS No. 42044-91-7) is a versatile compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, while its well-characterized properties ensure reliable use in chemical processes. As research continues to uncover new possibilities for this compound, it remains an important asset for chemists and pharmacologists alike.